Cas no 860610-16-8 (2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 860610-16-8
• MF: C₁₇H₁₀Cl₂N₄
• MW: 341.194100856781
• CID: 6783565
• PubChem ID: 1482623
• Update Time: 2025-11-05

2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-7-pyridin-2-ylpyrazolo[1,5-a]pyrimidine
• 10R-0040
• 860610-16-8
• 2-(3,4-dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine
• 2-[2-(3,4-dichlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]pyridine
• AKOS005076075
• 2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C17H10Cl2N4/c18-12-5-4-11(9-13(12)19)15-10-17-21-8-6-16(23(17)22-15)14-3-1-2-7-20-14/h1-10H
• InChI Key： OKIZGWJJWOIFRU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C2N=CC=C(C3C=CC=CN=3)N2N=1)Cl

Computed Properties

• Exact Mass: 340.0282517g/mol
• Monoisotopic Mass: 340.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine

Introduction to 2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine (CAS No. 860610-16-8)

2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine, identified by its CAS number 860610-16-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of both chloro-substituted phenyl and pyridinyl groups in its structure suggests a high degree of functionalization, which can modulate its interactions with biological targets.

The pyrazolo[1,5-a]pyrimidine core is a privileged structure in drug discovery, exhibiting a wide range of pharmacological properties. Its fused bicyclic system provides a rigid framework that can be optimized for binding to specific biological receptors. In recent years, derivatives of this scaffold have been extensively studied for their roles in inhibiting kinases, targeting transcription factors, and modulating immune responses. The 3,4-dichlorophenyl substituent at the 2-position introduces electrophilic centers that can participate in further functionalization or influence electronic properties, while the 2-pyridinyl group at the 7-position enhances hydrophobicity and can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets.

One of the most compelling aspects of 2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine is its potential as an inhibitor of protein kinases, which are critical enzymes in many cellular signaling pathways. Aberrant kinase activity is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Recent studies have demonstrated that compounds with the pyrazolo[1,5-a]pyrimidine core can selectively inhibit kinases such as Janus kinases (JAKs), cyclin-dependent kinases (CDKs), and tyrosine kinases. The chloro-substituents on the phenyl ring may enhance binding affinity by forming additional interactions with hinge regions or substrate pockets of these kinases.

Moreover, the 2-pyridinyl moiety has been shown to improve solubility and bioavailability of drug candidates. Pyridine rings are common pharmacophores in approved drugs due to their ability to engage with various biological targets through hydrogen bonding and hydrophobic interactions. In the context of 2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine, the pyridine group at the 7-position could facilitate binding to residues in kinase active sites or other therapeutic targets. This dual functionality makes the compound a promising candidate for further exploration in drug development.

Recent advances in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies suggest that 2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine could bind to ATP-binding pockets of kinases through its heterocyclic core and substituents. The chloro groups may interact with negatively charged residues or aromatic rings in the kinase hinge region, while the pyridine group could form hydrogen bonds with backbone amides or side chains. These interactions could be further optimized through structure-activity relationship (SAR) studies to enhance potency and selectivity.

In addition to kinase inhibition, preliminary investigations have explored the potential anti-inflammatory and immunomodulatory effects of derivatives of this scaffold. The pyrazolo[1,5-a]pyrimidine core has been reported to modulate cytokine production and immune cell function by interacting with transcription factors such as NF-κB and AP-1. The presence of electron-withdrawing groups like chloro-substituents may enhance these effects by influencing electronic distributions and reactivity. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazines and β-diketones or β-ketoesters to form the pyrazolopyrimidine core. Subsequent functionalization with chloro-substituted phenyl groups and pyridine moieties can be achieved through halogenation-reaction sequences or cross-coupling reactions such as Suzuki-Miyaura coupling. Advances in synthetic methodologies have enabled more efficient access to complex derivatives like this one, facilitating rapid screening for biological activity.

The pharmacokinetic properties of 2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine are also an important consideration in drug development. Factors such as solubility, permeability across biological membranes (P-glycoprotein substrate status), metabolic stability (CYP450 enzyme interaction), and excretion pathways can significantly impact its bioavailability and therapeutic efficacy. Computational models predicting pharmacokinetic properties have become indispensable tools in early-stage drug discovery pipelines. These models can help identify potential liabilities before costly experimental testing is conducted.

Future directions for research on this compound may include exploring its role in combination therapies alongside other kinase inhibitors or immunomodulators. Combination regimens have shown promise in overcoming resistance mechanisms observed in single-agent treatments for diseases like cancer. Additionally, investigating analogs with modified substituents could provide insights into structure-activity relationships and guide the development of next-generation drug candidates with improved pharmacological profiles.

In conclusion,2-(3,4-Dichlorophenyl)-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine (CAS No. 860610-16-8) represents a structurally intriguing molecule with significant potential for therapeutic applications. Its unique combination of substituents positions it as a valuable scaffold for further medicinal chemistry exploration aimed at developing novel treatments for kinase-mediated diseases and inflammatory disorders. As research continues to uncover new biological functions associated with this scaffold, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.